1-[(3-chloro-4-methoxyphenyl)sulfonyl]-N-[4-(trifluoromethyl)phenyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)sulfonyl-N-[4-(trifluoromethyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H20ClF3N2O4S/c1-30-18-7-6-16(12-17(18)21)31(28,29)26-10-8-13(9-11-26)19(27)25-15-4-2-14(3-5-15)20(22,23)24/h2-7,12-13H,8-11H2,1H3,(H,25,27)
• InChI Key: XUUQANSDPGKJQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(F)(F)F)Cl
• Molecular Formula: C20H20ClF3N2O4S
• Molecular Weight: 476.9 g/mol

Description

1-[(3-chloro-4-methoxyphenyl)sulfonyl]-N-[4-(trifluoromethyl)phenyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C20H20ClF3N2O4S and its molecular weight is 476.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 476.0784405 g/mol and the complexity rating of the compound is 715. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

One study suggests that a similar compound forms a stable complex withprostaglandin E synthase . Prostaglandin E synthase is an enzyme involved in the biosynthesis of prostaglandins, which are lipid compounds that play crucial roles in inflammation and pain signaling.

Mode of Action

It’s suggested that similar compounds may interact with their targets through aradical approach . This could involve the transfer of an electron from the compound to its target, leading to changes in the target’s structure and function.

Biochemical Pathways

It’s suggested that similar compounds may be involved inanti-Markovnikov alkene hydromethylation , a valuable but unknown transformation . This process could potentially affect various biochemical pathways, particularly those involving alkene metabolism.

Result of Action

One study suggests that similar compounds have promisingneuroprotective and anti-inflammatory properties . These compounds showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the literature. As with any chemical, it should be handled with care, using appropriate personal protective equipment, and its use should comply with local regulations and guidelines.